Cas no 752967-51-4 (3-fluoro-5-(1-piperazinyl)-Benzonitrile)
752967-51-4 structure
Product Name:3-fluoro-5-(1-piperazinyl)-Benzonitrile
CAS No:752967-51-4
MF:C11H12FN3
MW:205.231485366821
CID:1117123
PubChem ID:11356188
Update Time:2025-04-20
3-fluoro-5-(1-piperazinyl)-Benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-fluoro-5-(1-piperazinyl)-Benzonitrile
- F95536
- 3-fluoro-5-(piperazin-1-yl)benzonitrile
- 752967-51-4
- GS1590
- SCHEMBL18825904
- AKOS015768407
- DB-395051
- 3-Fluoro-5-(1-piperazinyl)benzonitrile
-
- Inchi: 1S/C11H12FN3/c12-10-5-9(8-13)6-11(7-10)15-3-1-14-2-4-15/h5-7,14H,1-4H2
- InChI Key: ZWIIXAJWAAWFHJ-UHFFFAOYSA-N
- SMILES: FC1C=C(C#N)C=C(C=1)N1CCNCC1
Computed Properties
- Exact Mass: 205.10152556g/mol
- Monoisotopic Mass: 205.10152556g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 39.1Ų
3-fluoro-5-(1-piperazinyl)-Benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1650832-100mg |
3-Fluoro-5-(piperazin-1-yl)benzonitrile |
752967-51-4 | 98% | 100mg |
¥2163.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1650832-1g |
3-Fluoro-5-(piperazin-1-yl)benzonitrile |
752967-51-4 | 98% | 1g |
¥8972.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1650832-5g |
3-Fluoro-5-(piperazin-1-yl)benzonitrile |
752967-51-4 | 98% | 5g |
¥24847.00 | 2024-07-28 |
3-fluoro-5-(1-piperazinyl)-Benzonitrile Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
752967-51-4 (3-fluoro-5-(1-piperazinyl)-Benzonitrile) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent